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Compound of Interest

Compound Name: Avibactam

Cat. No.: B601228 Get Quote

Technical Support Center: Research-Grade
Avibactam
This guide provides detailed information on the stability and storage of research-grade

avibactam, along with troubleshooting advice and experimental protocols to ensure the

integrity of your research.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of research-grade avibactam?

A1: Solid avibactam sodium is a white to off-white powder that should be stored under specific

conditions to ensure its long-term stability. For maximal shelf-life, it is recommended to store

the powder at -20°C.[1][2][3] Some suppliers also provide a range of -10 to -25°C.[4] The

container should be kept tightly sealed in a dry, well-ventilated area, and protected from light.[1]

[5][6] For best practices, it is advisable to warm the container to room temperature before

opening to prevent condensation, and some protocols suggest storing under an inert gas like

nitrogen.[5]

Q2: What is the recommended solvent for reconstituting avibactam and how do I prepare stock

solutions?

A2: Avibactam sodium is freely soluble in water (>140 mg/mL) and also soluble in DMSO (≥30

mg/mL).[1][3] For most in vitro assays, preparing a high-concentration stock solution in sterile
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water or DMSO is common. When using DMSO, ensure it is anhydrous, as hygroscopic DMSO

can negatively impact solubility.[7] For some preparations, gentle warming or sonication may

be required to achieve complete dissolution.[7][8]

Q3: What are the storage conditions and stability for avibactam stock solutions?

A3: The stability of avibactam in solution depends on the solvent and storage temperature. For

stock solutions prepared in solvents like DMSO, they are stable for up to 6 months when stored

at -80°C and for up to 1 month when stored at -20°C.[7][9] It is crucial to store solutions in

tightly sealed, light-protected aliquots to avoid repeated freeze-thaw cycles.

Q4: I am using avibactam in an aqueous buffer for my experiment. How long is it stable at

room temperature or under refrigeration?

A4: While specific data for research-grade avibactam in all buffers is not available, information

from its clinical use in combination with ceftazidime provides valuable guidance. After dilution in

aqueous solutions like 0.9% sodium chloride or 5% dextrose, avibactam is stable for up to 12

hours at room temperature.[10][11] If refrigerated at 2-8°C, the stability extends to 24 hours.[6]

[10][12] However, it is always best practice to prepare fresh working solutions for experiments

or to conduct a small-scale stability study in your specific buffer if the experiment is of long

duration.

Q5: What are the known incompatibilities for avibactam?

A5: Avibactam is known to be incompatible with strong oxidizing agents.[1] The compatibility

of avibactam with other drugs or compounds in a single solution has not been extensively

established for research purposes.[12] Therefore, it is recommended to avoid mixing

avibactam stock solutions directly with other compounds unless compatibility has been

verified.

Quantitative Data Summary
Table 1: Storage and Stability of Solid Avibactam
Sodium
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Parameter Condition Recommendation Citations

Storage Temperature Long-Term -20°C [1][2][3]

Alternate Range <-15°C to -25°C [4][5]

Container General Tightly sealed [1][5]

Environment General
Dry, well-ventilated,

protected from light
[1][5][6]

Handling Pre-use

Warm to room

temperature before

opening

[5]

Table 2: Solubility and Solution Stability of Avibactam
Parameter Solvent

Concentration
/ Condition

Stability &
Duration

Citations

Solubility Water >140 mg/mL Not Applicable [1][3]

DMSO ≥30 mg/mL Not Applicable [1][8]

Stock Solution

Stability

DMSO / Organic

Solvent
-80°C Up to 6 months [7][9]

DMSO / Organic

Solvent
-20°C Up to 1 month [7][9]

Aqueous

Solution Stability

IV Solutions

(e.g., 0.9% NaCl)

Room

Temperature

(~25°C)

Up to 12 hours [10][11][12]

IV Solutions

(e.g., 0.9% NaCl)

Refrigerated (2-

8°C)
Up to 24 hours [10][11][12]

Experimental Protocols
Protocol: High-Performance Liquid Chromatography
(HPLC) for Stability Assessment
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This protocol outlines a general method to determine the chemical stability of avibactam in a

specific solvent or buffer over time.

Objective: To quantify the percentage of intact avibactam remaining in a solution under defined

storage conditions.

Materials:

Research-grade avibactam sodium

HPLC-grade solvent (e.g., water, DMSO) or desired experimental buffer

HPLC system with a UV detector

C18 reverse-phase HPLC column

HPLC-grade mobile phase components (e.g., acetonitrile, water, formic acid)

Autosampler vials

Methodology:

Preparation of Standard Curve:

Accurately weigh and dissolve avibactam in the chosen solvent/buffer to prepare a fresh,

high-concentration stock solution (e.g., 1 mg/mL). This serves as the 100% reference

standard (T=0).

Perform serial dilutions of the stock solution to create a set of standards with known

concentrations (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

Inject each standard into the HPLC system and record the peak area at the characteristic

wavelength for avibactam.

Plot a standard curve of peak area versus concentration and determine the linearity (R²

value).

Preparation of Stability Samples:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b601228?utm_src=pdf-body
https://www.benchchem.com/product/b601228?utm_src=pdf-body
https://www.benchchem.com/product/b601228?utm_src=pdf-body
https://www.benchchem.com/product/b601228?utm_src=pdf-body
https://www.benchchem.com/product/b601228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a bulk solution of avibactam in the desired buffer/solvent at the target

experimental concentration.

Immediately take an aliquot, dilute if necessary, and analyze it via HPLC. This is the T=0

time point.

Dispense the remaining bulk solution into multiple sealed vials and store them under the

desired conditions (e.g., 4°C, 25°C, 37°C).

Sample Analysis at Time Points:

At predetermined time intervals (e.g., 2, 4, 8, 12, 24 hours), remove one vial from storage.

Allow the sample to reach room temperature.

Inject the sample into the HPLC system.

Data Analysis:

For each time point, determine the concentration of avibactam in the sample by

comparing its peak area to the standard curve.

Calculate the percentage of avibactam remaining relative to the T=0 sample using the

formula: % Remaining = (Concentration at Time T / Concentration at Time 0) * 100

A solution is generally considered stable if the remaining percentage is ≥90%.[13]

Visualizations
Experimental Workflow
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Phase 1: Preparation

Phase 2: Experiment

Phase 3: Analysis

Receive Solid Avibactam

Store at -20°C
(Dry, Dark)

Warm to Room Temp
Before Opening

Weigh Powder

Dissolve in Solvent
(e.g., Water, DMSO)

Prepare Stock Solution
(e.g., 10 mg/mL)

Store Stock Aliquots
(-80°C or -20°C)

Thaw Stock Aliquot

Prepare Working Solution
in Assay Buffer

Perform Experiment
(e.g., MIC Assay)

Collect Data

Analyze Results

Interpret & Conclude

Click to download full resolution via product page

Caption: General workflow for using research-grade avibactam.
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Troubleshooting Guide

Corrective Actions

Problem Encountered:
Unexpected/Inconsistent Results

Is the avibactam
solution clear?

How old is the
working solution?

Yes

Potential Issues:
- Solubility limit exceeded
- Incorrect solvent/buffer

- Contamination

No, precipitate
observed

How was the stock
solution stored?

Freshly made

Potential Issue:
- Aqueous degradation

>12h at RT
>24h at 4°C

How was the solid
powder stored?

Correctly
(-80°C / -20°C)

Potential Issue:
- Stock solution degraded

- Wrong temp
- Repeated freeze-thaw

Potential Issue:
- Solid powder degraded

Improperly (e.g., at RT)

Consider other experimental
variables (e.g., reagents, assay conditions)

Correctly (at -20°C)

Remake solution with
validated solvent/concentration

Always use freshly
prepared working solutions

Prepare new stock
solution from solid

Use a new vial
of avibactam

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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